2H-1,4-Benzothiazin-3(4H)-one 1-oxide

• Molecular Formula: C8H7NO2S
• Molecular Weight: 181.21 g/mol
• IUPAC Name: 1-oxo-4H-1λ4,4-benzothiazin-3-one
• InChI: InChI=1S/C8H7NO2S/c10-8-5-12(11)7-4-2-1-3-6(7)9-8/h1-4H,5H2,(H,9,10)
• InChI Key: ZMXXJTYWZJLIKV-UHFFFAOYSA-N
• Canonical SMILES: C1C(=O)NC2=CC=CC=C2S1=O

Description

2H-1,4-Benzothiazin-3(4H)-one 1-oxide is a useful research compound. Its molecular formula is C8H7NO2S and its molecular weight is 181.21 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2H-1,4-Benzothiazin-3(4H)-one 1-oxide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2H-1,4-Benzothiazin-3(4H)-one 1-oxide including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

A solution of 3-chloroperbenzoic acid (1.35 g, 6.6 mmol) in dry dichloromethane (40 ml) was added dropwise to an ice cooled solution of 2H-1,4-benzothiazin-3(4H)-one (1.10 g, 6.6 mmol) in dry dichloromethane (100 ml) with stirring. The reaction mixture was allowed to reach room temperature, then stirred overnight. The product was collected by filtration and washed with dichloromethane. Yield 0.54 g (45%) mp 184–6° C.